Cas no 773133-91-8 (Propanoic acid, 2,2-dimethyl-, 1H-purin-6-ylmethyl ester)

• Product Name: Propanoic acid, 2,2-dimethyl-, 1H-purin-6-ylmethyl ester
• CAS No: 773133-91-8
• MF: C₁₁H₁₄N₄O₂
• MW: 234.254461765289
• CID: 4182350
• PubChem ID: 11447647
• Update Time: 2025-04-24

Propanoic acid, 2,2-dimethyl-, 1H-purin-6-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, 1H-purin-6-ylmethyl ester
• DTXSID901264812
• 773133-91-8
• 9H-Purin-6-ylmethyl 2,2-dimethylpropanoate

• Inchi： 1S/C11H14N4O2/c1-11(2,3)10(16)17-4-7-8-9(14-5-12-7)15-6-13-8/h5-6H,4H2,1-3H3,(H,12,13,14,15)
• InChI Key： XHKZBYVTLDTZSV-UHFFFAOYSA-N
• SMILES： O(CC1=C2C(=NC=N1)N=CN2)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 234.11167570Da
• Monoisotopic Mass: 234.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.8Ų